Cas no 476675-35-1 ((2E,4E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)penta-2,4-dienenitrile)

• Product Name: (2E,4E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)penta-2,4-dienenitrile
• CAS No: 476675-35-1
• MF: C₂₂H₁₇N₃O₂S
• MW: 387.454283475876
• CID: 5835846
• PubChem ID: 6511107
• Update Time: 2025-07-09

(2E,4E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)penta-2,4-dienenitrile Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)-5-(4-nitrophenyl)penta-2,4-dienenitrile
• 2-Thiazoleacetonitrile, 4-(3,4-dimethylphenyl)-α-[3-(4-nitrophenyl)-2-propen-1-ylidene]-
• F0760-1085
• AKOS024599114
• 476675-35-1
• (2E,4E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)penta-2,4-dienenitrile

• Inchi： 1S/C22H17N3O2S/c1-15-6-9-18(12-16(15)2)21-14-28-22(24-21)19(13-23)5-3-4-17-7-10-20(11-8-17)25(26)27/h3-12,14H,1-2H3/b4-3+,19-5+
• InChI Key： YOVPNYXONAUJSU-BHJCNXLPSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(C)C(C)=C2)=CS1)=C\C=C\C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 387.10414797g/mol
• Monoisotopic Mass: 387.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 111Ų

Additional information on (2E,4E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)penta-2,4-dienenitrile

(2E,4E)-2-[4-(3,4-Dimethylphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)penta-2,4-dienenitrile: A Comprehensive Overview

The compound with CAS No 476675-35-1, commonly referred to as (2E,4E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)penta-2,4-dienenitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

CAS No 476675-35-1 represents a specific identifier for this compound within the chemical database system. The name itself highlights several key structural components: the presence of a thiazole ring system (1,3-thiazol), a dimethylphenyl group (3,4-dimethylphenyl), and a nitrophenyl group (4-nitrophenyl). These substituents are strategically positioned on the penta-2,4-dienenitrile backbone, which contributes to the molecule's electronic properties and reactivity.

The thiazole ring system is a heterocyclic structure that imparts stability and unique electronic characteristics to the molecule. The 1,3-thiazole moiety is known for its ability to act as a scaffold in various bioactive compounds. In this compound, the thiazole ring is substituted at the 4-position with a 3,4-dimethylphenyl group. This substitution pattern enhances the molecule's hydrophobicity and may influence its interactions with biological systems or other chemical entities.

The penta-2,4-dienenitrile backbone is another critical feature of this compound. The conjugated double bonds (E configuration) along with the nitrile group at one end create a highly unsaturated system with potential for strong π-interactions. Such systems are often explored in the development of advanced materials due to their ability to participate in supramolecular interactions and self-assembling behaviors.

Recent studies have focused on the synthesis and characterization of similar compounds to understand their electronic properties better. For instance, researchers have employed computational methods to predict the UV-vis absorption spectra of such molecules, which are crucial for applications in optoelectronics and photonics.

In terms of synthesis pathways, this compound can be prepared through a combination of coupling reactions and cyclization processes. The introduction of the thiazole ring typically involves a nucleophilic substitution or condensation reaction involving an appropriate thioamide or thiourea derivative.

One of the most promising applications of this compound lies in its potential use as a building block for more complex structures in drug design. The presence of multiple functional groups allows for further modifications to tailor the molecule's properties for specific therapeutic targets.

Moreover, the nitrophenyl group attached to the pentaenitrile backbone introduces electron-withdrawing effects that can modulate the reactivity of adjacent functional groups. This feature makes the compound an interesting candidate for studying electron transfer mechanisms in both biological and synthetic systems.

In conclusion, (2E,4E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)penta-2,4-dienenitrile (CAS No 476675-35-1) stands out as a versatile molecule with significant potential across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further research into its applications in drug discovery and materials science.